Cas no 29424-94-0 (Oxetane, 2,4-dimethyl-, trans-)
29424-94-0 structure
Product Name:Oxetane, 2,4-dimethyl-, trans-
CAS No:29424-94-0
MF:C5H10O
MW:86.1323018074036
CID:238071
PubChem ID:71357491
Update Time:2025-04-19
Oxetane, 2,4-dimethyl-, trans- Chemical and Physical Properties
Names and Identifiers
-
- Oxetane, 2,4-dimethyl-, trans-
- Pentane, 2,4-epoxy-, trans-
- KPPWZEMUMPFHEX-WHFBIAKZSA-N
- trans-2,4-Dimethyloxetan
- trans-2,4-Dimethyloxetane
- (2S,4S)-2,4-Dimethyloxetane
- DTXSID20781561
- 2,4-Dimethyloxetane #
- 29424-94-0
-
- Inchi: 1S/C5H10O/c1-4-3-5(2)6-4/h4-5H,3H2,1-2H3/t4-,5-/m0/s1
- InChI Key: KPPWZEMUMPFHEX-WHFBIAKZSA-N
- SMILES: O1[C@@H](C)C[C@@H]1C
Computed Properties
- Exact Mass: 86.0732
- Monoisotopic Mass: 86.073164938g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 6
- Rotatable Bond Count: 0
- Complexity: 45.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
Oxetane, 2,4-dimethyl-, trans- Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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